(±)-JWH 018 N-(3-hydroxypentyl) metabolite
Overview
Description
(±)-JWH 018 N-(3-hydroxypentyl) metabolite is a potential metabolite of JWH 018. Monohydroxylation of the alkyl side chain of JWH 018 occurs through cytochrome P450 action, resulting in metabolites, like (±)-JWH 018 N-(3-hydroxypentyl) metabolite, that may be detectable in serum and, subsequently, in urine.
Scientific Research Applications
Metabolite Detection and Identification
- Gas chromatography-mass spectrometry (GC-MS) methods have been developed for detecting 'K2' metabolites, including (±)-JWH 018 N-(3-hydroxypentyl) metabolite, in urine. These methods provide comparable results to LC-MS/MS and are crucial for confirming the use of banned substances in the United States and Europe (Emerson et al., 2013).
Pharmacokinetic Studies
- In-depth pharmacokinetic analyses of JWH-018 and its metabolites, including the N-(3-hydroxypentyl) metabolite, have been conducted. These studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of these compounds (Toennes et al., 2017).
Metabolic Pathway Investigation
- Studies have identified the primary metabolic pathways and major metabolites of JWH-018, including the N-(3-hydroxypentyl) metabolite. This information is valuable for drug metabolism research and forensic toxicology (Hutter et al., 2013).
Toxicological Impact
- Research has been conducted on the toxicological impact of JWH-018 and its N-(3-hydroxypentyl) metabolite on human cell lines, providing insights into the potential health risks associated with these compounds (Couceiro et al., 2016).
Receptor Interaction Studies
- Investigations into how JWH-018 metabolites, including the N-(3-hydroxypentyl) variant, interact with cannabinoid receptors are essential for understanding their pharmacological effects. This research is particularly relevant for developing therapeutic interventions (Seely et al., 2012).
properties
Product Name |
(±)-JWH 018 N-(3-hydroxypentyl) metabolite |
|---|---|
Molecular Formula |
C24H23NO2 |
Molecular Weight |
357.5 |
InChI |
InChI=1S/C24H23NO2/c1-2-18(26)14-15-25-16-22(20-11-5-6-13-23(20)25)24(27)21-12-7-9-17-8-3-4-10-19(17)21/h3-13,16,18,26H,2,14-15H2,1H3 |
InChI Key |
VSFMJFFDYLVSBU-UHFFFAOYSA-N |
SMILES |
O=C(C1=CN(CCC(O)CC)C2=C1C=CC=C2)C3=CC=CC4=C3C=CC=C4 |
synonyms |
(1-(3-hydroxypentyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3',5'-O-[Tetrakis(1-methylethyl)-1,3-disiloxanediyl]guanosine](/img/structure/B1158352.png)
